Cas no 1418095-28-9 (6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine)

• Product Name: 6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine
• CAS No: 1418095-28-9
• MF: C₅H₆F₃N₅O
• MW: 209.129250049591
• CID: 5040303
• Update Time: 2025-11-05

6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C5H6F3N5O/c6-5(7,8)1-14-4-12-2(9)11-3(10)13-4/h1H2,(H4,9,10,11,12,13)
• InChI Key： HJZAYYJWOHOQSM-UHFFFAOYSA-N
• SMILES： FC(COC1N=C(N)N=C(N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 0.7
• Topological Polar Surface Area: 99.9

6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine

Recent Advances in the Study of 6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine (CAS: 1418095-28-9)

The compound 6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine (CAS: 1418095-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoroethoxy group confers enhanced stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown potential as a modulator of cyclooxygenase-2 (COX-2), suggesting its applicability in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess its safety profile.

Another area of interest is the compound's potential use in agrochemical applications. Preliminary data indicate that derivatives of 6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine may act as effective herbicides or fungicides, owing to their ability to disrupt essential metabolic pathways in target organisms. This dual applicability in both pharmaceutical and agricultural sectors underscores its versatility.

Despite these promising findings, challenges remain in optimizing the synthesis process to achieve higher yields and scalability. Recent publications have proposed novel catalytic methods to address these issues, but further refinement is necessary to make the compound commercially viable. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, 6-(2,2,2-Trifluoroethoxy)-1,3,5-triazine-2,4-diamine represents a compound of significant interest with diverse potential applications. Continued research is essential to fully elucidate its pharmacological and agrochemical properties, paving the way for its eventual commercialization. This briefing serves as a foundation for future investigations and highlights the need for interdisciplinary collaboration to unlock its full potential.